![molecular formula C14H21NO3 B4853082 N-(sec-butyl)-2-(4-methoxyphenoxy)propanamide](/img/structure/B4853082.png)
N-(sec-butyl)-2-(4-methoxyphenoxy)propanamide
Overview
Description
N-(sec-butyl)-2-(4-methoxyphenoxy)propanamide, also known as BMS-204352, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was developed by Bristol-Myers Squibb for the treatment of osteoporosis and muscle wasting in elderly patients. BMS-204352 has been extensively studied for its potential to increase muscle mass and bone density while minimizing the side effects associated with traditional anabolic steroids.
Mechanism of Action
N-(sec-butyl)-2-(4-methoxyphenoxy)propanamide works by selectively binding to androgen receptors in muscle and bone tissue. This binding activates the androgen receptor, which in turn stimulates protein synthesis and bone mineralization. Unlike traditional anabolic steroids, this compound does not bind to androgen receptors in other tissues such as the prostate, which reduces the risk of side effects such as prostate cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to increasing muscle mass and bone density, this compound has been shown to improve glucose metabolism and insulin sensitivity. It has also been shown to reduce inflammation and oxidative stress, which may contribute to its beneficial effects on muscle and bone health.
Advantages and Limitations for Lab Experiments
One advantage of N-(sec-butyl)-2-(4-methoxyphenoxy)propanamide is its selectivity for androgen receptors in muscle and bone tissue. This allows for targeted effects on these tissues without affecting other organs such as the prostate. However, this compound is a synthetic compound that requires specialized equipment and expertise to synthesize. It is also relatively expensive compared to other compounds used in research.
Future Directions
There are a number of potential future directions for research on N-(sec-butyl)-2-(4-methoxyphenoxy)propanamide. One area of interest is its potential use in the treatment of muscle wasting and osteoporosis in elderly patients. Another area of research is its potential use in the treatment of metabolic disorders such as type 2 diabetes. Additionally, further studies are needed to fully understand the long-term effects and safety profile of this compound.
Scientific Research Applications
N-(sec-butyl)-2-(4-methoxyphenoxy)propanamide has been the subject of numerous scientific studies, particularly in the field of muscle and bone health. One study found that this compound increased muscle mass and strength in rats without affecting prostate weight, a common side effect of anabolic steroids. Another study showed that this compound increased bone density in ovariectomized rats, a model for postmenopausal osteoporosis.
properties
IUPAC Name |
N-butan-2-yl-2-(4-methoxyphenoxy)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c1-5-10(2)15-14(16)11(3)18-13-8-6-12(17-4)7-9-13/h6-11H,5H2,1-4H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKECGXIXGFEZRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C(C)OC1=CC=C(C=C1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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